molecular formula C7HF13O2 B1174383 4-Acetylaminostilbene CAS No. 18559-97-2

4-Acetylaminostilbene

Cat. No.: B1174383
CAS No.: 18559-97-2
Attention: For research use only. Not for human or veterinary use.
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Description

4-Acetylaminostilbene (AAS, C₁₆H₁₅NO) is a stilbene derivative featuring an acetylated amino group at the para position of one phenyl ring. It is a well-studied compound in carcinogenesis research due to its metabolic activation into electrophilic intermediates, such as N-hydroxy-4-acetylaminostilbene (N-hydroxy-AAS) and N-acetoxy-4-acetylaminostilbene (N-acetoxy-AAS), which form DNA adducts . AAS and its metabolites exhibit significant carcinogenic activity in rodent models, particularly targeting mammary glands, forestomach, and subcutaneous tissues .

Structure

3D Structure

Interactive Chemical Structure Model





Properties

CAS No.

18559-97-2

Molecular Formula

C7HF13O2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

4-Aminostilbene (AS)

  • Structural Difference: AS lacks the acetyl group on the amino substituent.
  • Metabolism: Both AAS and AS are metabolized to N-hydroxy-AAS, a proximate carcinogen. However, AAS undergoes additional N-acetylation, which modulates its reactivity and excretion pathways. AS is primarily excreted as glucuronides, while AAS forms sulfates and glucuronides .
  • Carcinogenicity: N-hydroxy-AAS (derived from both AAS and AS) is more carcinogenic than the parent compounds. For example, N-hydroxy-AAS induces tumors in mammary glands and intestines at lower doses compared to AS or AAS .
  • Tumor Inhibition : N-hydroxy-AAS shows stronger inhibition of Walker 256 tumor growth than AAS or AS, highlighting the critical role of N-hydroxylation in biological activity .
Table 1: Comparative Carcinogenic Activity in Rats
Compound Target Organs (Tumor Incidence) Relative Potency
AAS Mammary glands, ear duct glands Moderate
AS Similar to AAS Moderate
N-hydroxy-AAS Mammary glands, forestomach High
N-hydroxy-4-acetylaminobibenzyl Mammary glands Low

4-Acetylaminobibenzyl

  • Structural Difference : The ethylene bridge in AAS is replaced with a single bond (bibenzyl structure).
  • Metabolism : Lacks the conjugated double bond, preventing epoxidation—a key activation pathway for AAS. Instead, it undergoes oxidation at the benzylic position to form alcohols .
  • Biological Activity: N-hydroxy-4-acetylaminobibenzyl is a weaker carcinogen than N-hydroxy-AAS, emphasizing the importance of the ethylene bridge in AAS for metabolic activation and DNA adduct formation .

4-Nitrostilbene (NOS)

  • Structural Difference: Features a nitro group instead of an acetylated amino group.
  • Mutagenicity: Unlike AAS, NOS is directly mutagenic in Salmonella typhimurium TA98 without requiring metabolic activation. This suggests nitro groups are intrinsically reactive, whereas AAS relies on enzymatic N-hydroxylation for mutagenicity .

3-Hydroxy-4-acetylaminostilbene (3-hydroxy-AAS)

  • Structural Difference : Hydroxylation at the meta position of the acetylated phenyl ring.
  • Activity: Unlike N-hydroxy-AAS, 3-hydroxy-AAS lacks carcinogenic and tumor-inhibitory effects, indicating the para position is critical for biological activity .

4-Dimethylaminostilbene

  • Structural Difference: A dimethylamino group replaces the acetylated amino group.
  • Metabolism: Undergoes epoxidation similar to AAS but forms distinct diastereomeric diols. The dimethyl group sterically hinders planar conjugation, reducing carcinogenic potency compared to AAS .
  • Tumor Inhibition : Less effective than AAS derivatives due to reduced resonance stabilization and metabolic stability .
Table 2: Metabolic Pathways and Reactivity
Compound Key Metabolic Pathways Reactive Intermediates
AAS N-hydroxylation, epoxidation N-hydroxy-AAS, epoxide, quinone methide imine
AS N-hydroxylation, glucuronidation N-hydroxy-AAS, nitrenium ion
4-Nitrostilbene Reduction to nitroso derivatives Nitrenium ion, direct mutagen
4-Acetylaminobibenzyl Benzylic oxidation Alcohol metabolites

Mechanistic Insights

  • N-Hydroxylation: Essential for carcinogenic activation. N-hydroxy-AAS forms DNA adducts via sulfotransferase-mediated esterification .
  • Epoxidation : The ethylene bridge in AAS is epoxidized to form diols and mercapturic acid conjugates, contributing to its metabolic diversity .
  • Steric Effects: Substituents disrupting molecular planarity (e.g., ortho-methyl groups in dimethylaminostilbene) reduce conjugation and biological activity .

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